The morphological structure of the tongue and papillae that occur on it vary according to an animal's lifestyle, nutrition, and adaptation to various environmental conditions. This study aimed to reveal in detail the morphological, histological, and electron microscopic structure of the tongue of roe deer (Capreolus capreolus Linnaeus, 1758). In this study, nine roe tongues were used. The tongue consists of three parts: the apex, body, and root. When the dorsal surface of the tongue was examined in detail, five different papillae were observed: filiform, lenticular, conical, fungiform, and vallate. Filiform papillae differed in having secondary papillae according to their localization. The opening holes of taste buds were observed on the surface of the round and flat fungiform papillae. The free ends of the filiform papillae were more pointed and thinner than those of the other papillae, while the width of the lenticular papillae was thicker, the surface was flat, and the free ends were blunt. Triangular-shaped conical papillae were observed differently regarding the presence or absence of secondary papillae. The vallate papillae were caudolateral to the lingual torus. On the surface of the vallate papillae, circumferenced by a deep groove, were the opening holes of the taste buds and microridges. From this analysis, it appears to be characteristic of roe deer that mechanical function, filiform, and conical papillae contain secondary papillae; lenticular papillae, absent in many deer species, are found; and a prominent papillary groove surrounds all mechanical and gustatory papillae.

In this study, the toxicity effects of titanium dioxide (MTiO2) microparticles on Artemia sp. nauplii instar I and II between 24 and 48 h was evaluated. The MTiO2 were characterized using different microscopy techniques. MTiO2 rutile was used in toxicity tests at concentration of 12.5, 25, 50, and 100 ppm. No toxicity was observed in Artemia sp. nauplii instar I at the time of 24 and 48 h. However, Artemia sp. nauplii instar II toxicity was observed within 48 h of exposure. MTiO2 at concentrations of 25, 50 and 100 ppm was lethal for Artemia sp. with a significant difference (p ≤ .05) in relation to the control artificial sea water with LC50 value at 50 ppm. Analysis of optical and scanning electron microscopy revealed tissue damage and morphological changes in Artemia sp. nauplii instar II. By using confocal laser scanning microscopy, cell damage was observed due to the toxicity of MTiO2 at a concentration of 20, 50, and 100 ppm. The high mortality rate is related to the filtration of MTiO2 by Artemia sp. nauplii instar II due to the complete development of the digestive tract.

Biomass-derived wastes as the additive of nondegradable plastics have been paid more attention due to the ever-growing environmental pollution and energy crisis. Herein, the spent coffee grounds (SCG) have been used as fillers in polypropylene (PP) after the heat treatment to realize its recycling utilization. The effect of the heat treatment atmosphere on the properties of the obtained SCG and SCG/PP composites has been investigated systematically. The results show that the residual coffee oil can be removed more thoroughly under an air atmosphere than under a nitrogen atmosphere at a relatively low cost and an eco-friendly process. The lower residual oil rate of SCG is beneficial to improve the comminution and further enhance the affinity with the PP matrix. The obtained SCG/PP composites hold lower water absorption, higher hydrophobicity, and better mechanical properties, implying their potential applications in the field of food packaging.

Cells generate traction forces to probe the mechanical properties of the surroundings and maintain a basal equilibrium state of stress. Traction forces are also implicated in cell migration, adhesion and ECM remodeling, and alteration of these forces is often observed in pathologies such as cancer. Thus, analyzing the traction forces is important for studies of cell mechanics in cancer and metastasis. In this primer, the methodology for conducting two-dimensional traction force microscopy (2D-TFM) experiments is reported. As a practical example, we analyzed the traction forces generated by three human breast cancer cell lines of different metastatic potential: MCF10-A, MCF-7 and MDA-MB-231 cells, and studied the effects of actin cytoskeleton disruption on those traction forces. Contrary to what is often reported in literature, lower traction forces were observed in cells with higher metastatic potential (MDA-MB-231). Implications of substrate stiffness and concentration of extracellular matrix proteins in such findings are discussed in the text.

The seed morphology of 40 taxa within the genus Hypericum (Hypericaceae) from China, representing 9 sections of the genus, was examined using both Light and Scanning Electron Microscopy to evaluate the taxonomic relevance of macro- and micro-morphological features. Details articulating variation in seed size, color, shape, appendages, and seed coat ornamentation are described, illustrated, and compared, and their taxonomic importance is discussed. Seeds were generally brown in color and cylindric-ellipsoid to prolonged cylindric in shape. Seed size displayed wide variation, ranging from 0.37–1.91 mm in length and 0.12–0.75 mm in width. Seed appendages were observed as a characteristic morphological feature. Seed surface ornamentation has high phenotypic plasticity, and four types (reticulate, foveolate, papillose, and ribbed) can be recognized. In general, seed color and shape have limited taxonomic significance. However, some other features represent informative characters that can be used efficiently in distinguishing the studied taxa at the section and/or species levels. The findings illustrate that considerable taxonomic knowledge can be obtained by investigating the seed features of Hypericum, and the use of Scanning Electron Microscopy can reveal inconspicuous morphological affinities among species and play a role in taxonomic and systematic studies of the genus Hypericum.

Nafees M, Ullah S, Ahmed I. Morphological and elemental evaluation of biochar through analytical techniques and its combined effect along with plant growth promoting rhizobacteria on Vicia faba L. under induced drought stress. Microsc Res Tech. 2021 Dec;84(12):2947–2959. Epub 2021 Jun 30. PMID: 34196062. doi:10.1002/jemt.23854. In the above article, Figures 4 and 5 incorrectly related to Phaseolus sp. instead of Vicia faba. The incorrect figures were submitted in error. The correct Figures 4 and 5 along with the captions are reproduced below. FIGURE 4. Vegetative response of Vicia faba to NCCP11 under induced drought stress of 13 and 26 days. FIGURE 5. Vegetative response of Vicia faba to NCCP246 under induced drought stress of 13 and 26 days. We apologize for this error.

Industrial activities and unconscious consumption of natural resources cause environmental pollution with the rapid increase in the world population. As a result of the widespread use of iron oxide nanoparticles (Fe2O3 NP) with nano-industrial activities, it is predicted that this NP will accumulate in the air, water, and soil. In the present study, the purpose was to find out the genotoxic effects on root meristem cells of the Triticum aestivum L. plant, which is an indicator organism exposed to 20–40 nm Fe2O3 NPs at different concentrations (100, 200, and 400 ppm). The amount of Fe2O3 NP accumulated in T. aestivum used in the study was determined with x-ray diffraction (XRD) spectroscopy, scanning electron microscopy (SEM), SEM element map, and EDS characteristic spectrum. All concentrations of Fe2O3 NP caused significant decreases in the mitotic index. Fe2O3 NPs significantly increased the frequency of mitotic abnormalities in T. aestivum root tip cells at all treatment times and all concentrations when compared to the control. Fe2O3 NPs were formed by various mitotic abnormalities such as loss of genetic material, deconstructed prophase, adhesion, chromosome groupings in metaphase, deconstructed metaphase, C-Metaphase, chromosomal loss, chromosomal fracture, polyploidy, deconstructed anaphase, lagging chromosome, fragment, polar deviation, bridging, propagation, asynchronous division, star anaphase, multipolarity, and deconstructed telophase. All these results show that Fe2O3 NPs are genotoxic and clastogenic and may also cause DNA damage. Briefly, these data show that Fe2O3 NPs taken by organisms may pose a danger to the organism and the upper consumer. These findings also show that the production and use of Fe2O3 NPs, which affect organisms, must be controlled, and ultimately, be safely disposed of to reduce their bioaccumulation.

The present study investigated that chitosan production of Rhizopus oryzae NRRL 1526 and Aspergillus niger ATCC 16404. Fungal chitosans were characterized by scanning electron microscopy (SEM)-energy dispersive X-ray analysis, Fourier transform infrared spectroscopy (FTIR), differential scanning calorimeter and deacetylation degrees of fungal chitosans were determined. The percentage yield of Ro-chitosan and An-chitosan were determined as 18.6% and 12.5%, respectively. According to percentage of chitosan yield and the results of the characterization studies, chitosan that obtained from Rhizopus oryzae NRRL 1526 was selected for subsequent studies. Cytotoxicity of chitosan obtained from Rhizopus oryzae NRRL 1526 was determined by MTT assay on human dermal fibroblast cell line. Acording to results of the cytotoxicity test fungal chitosan was nontoxic on cells. The high cell viability was observed 375 μg/mL concentration at 24th, 48th h periods and at the 187.5 μg/ml 72nd h periods on cells. The fungal chitosan obtained from Rhizopus oryzae NRRL 1526 was used to fabrication of electrospun nanofibers. Fungal chitosan based polymer solutions were prepared by adding different substances and different electrostatic spinning parameters were used to obtain most suitable nanofiber structure. Characterization studies of nanofibers were carried out by SEM, FTIR and X-ray diffraction. The most suitable nanofiber structure was determined as F4 formula. The nanofiber structure was evaluated to be thin, bead-free, uniform, flexible and easily remove from surface and taking the shape of the area. After the characterization analysis of fungal chitosan it was determined that the chitosan, which obtained from Rhizopus oryzae NRRL 1526 is actually chitosan polymer and this polymer is usable for pharmaceutical areas and biotechnological applications. The electrospun nanofiber that blends fungal chitosan and PCL polymers were fabricated successfully and that it can be used as fabrication wound dressing models.

This study compares the skeletal calcification pattern of batoid Raja asterias with the endochondral ossification model of mammalians Homo sapiens and teleost Xiphias gladius. Skeletal mineralization serves to stiffen the mobile elements for locomotion. Histology, histochemistry, heat deproteination, scanning electron microscopy (SEM)/EDAX analysis, thermogravimetric analysis (TGA), differential scanning calorimetry (DSC), and Fourier transform infrared spectrometry (FTIR) have been applied in the study. H. sapiens and X. gladius bone specimens showed similar profiles, R. asterias calcified cartilage diverges for higher water release and more amorphous bioapatite. In endochondral ossification, fetal calcified cartilage is progressively replaced by bone matrix, while R. asterias calcified cartilage remains un-remodeled throughout the life span. Ca2+ and PO43− concentration in extracellular matrix is suggested to reach the critical salts precipitation point through H2O recall from extracellular matrix into both chondroblasts or osteoblasts. Cartilage organic phase layout and incomplete mineralization allow interstitial fluids diffusion, chondrocytes survival, and growth in a calcified tissue lacking of a vascular and canalicular system.

The design, engineering and electron microscopic characterization of anisotropic nanosized snowflake-like structural assemblies (nanosnowflakes) is reported. They were fabricated through immobilization of double stranded amine-modified and thiol-terminated DNA oligonucleotides on the surface of ultra-small isotropic gold nanoparticles used as nanocarriers. The transmission electron microscopy images combined with spectrophotometric data revealed the formation of self-assembled structural aggregation between individual ligands-coated nanoparticles. They act as seeds for the further spontaneous dendritic growth in different directions. Their anisotropic morphology is formed due to the occurrence of facilitated electrostatic interactions between positive charged amino-groups and the negative sugar-phosphate backbone of oligonucleotides. Thus, nanosnowflakes with size distribution between 40 and 80 nm were obtained. The microscopic analysis demonstrated also that the stable nanosnowflakes structure was highly dependent on the solution ionic strength, which effect the charge fluctuation within the assembly. The reported DNA functionalized nanostructures have potential to be applied as a platform for development of therapeutic materials, as well as drug delivery nanosystems.